N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide

• IUPAC Name: N-cyclopropyl-2-thiophen-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C17H14N2OS/c20-17(18-11-7-8-11)13-10-15(16-6-3-9-21-16)19-14-5-2-1-4-12(13)14/h1-6,9-11H,7-8H2,(H,18,20)
• InChI Key: HIWHZOGXOUBJDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol

Description

N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide, also known as CTQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CTQ belongs to a class of compounds known as quinolinecarboxamides, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been shown to exhibit potent antitumor activity in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. Additionally, N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been shown to exhibit activity against a range of other diseases, including viral infections, inflammation, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways. N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Additionally, N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been shown to inhibit the activity of several protein kinases, including AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its antitumor activity, N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been shown to exhibit anti-inflammatory, antiviral, and neuroprotective effects. N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has also been shown to modulate the activity of several neurotransmitters, including serotonin and dopamine, which are involved in mood regulation and other physiological processes.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has several advantages as a compound for scientific research. It is relatively easy to synthesize and purify, and it exhibits potent biological activity at low concentrations. Additionally, N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been shown to exhibit good stability and solubility, making it suitable for a range of experimental conditions. However, N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide. One area of interest is the development of new cancer therapies based on N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide and related compounds. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide and its potential applications in other areas of research, such as inflammation and neurodegenerative disorders. Finally, the development of new synthetic methods for N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide and related compounds may lead to improved yields and purity, making these compounds more accessible for scientific research.

Synthesis Methods

The synthesis of N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide involves the reaction of 2-thiophenecarboxylic acid with cyclopropylamine to form 2-(2-thienyl)cyclopropylamine. This intermediate is then reacted with 4-chloroquinoline to form the final product, N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide. The synthesis of N-cyclopropyl-2-(2-thienyl)-4-quinolinecarboxamide has been optimized to provide high yields and purity, making it a suitable compound for scientific research.